N-(2-(dimethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-tosylpropanamide hydrochloride
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Description
N-(2-(dimethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-tosylpropanamide hydrochloride is a useful research compound. Its molecular formula is C23H30ClN3O3S2 and its molecular weight is 496.08. The purity is usually 95%.
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Scientific Research Applications
Generation of Structurally Diverse Library
One significant application of compounds structurally related to N-(2-(dimethylamino)ethyl)-N-(6-ethylbenzo[d]thiazol-2-yl)-3-tosylpropanamide hydrochloride is in the generation of a structurally diverse library of compounds. Research has demonstrated the utility of a ketonic Mannich base derived from 2-acetylthiophene as a starting material in various alkylation and ring closure reactions. This approach has successfully generated a wide array of compounds, including dithiocarbamates, thioethers, and a variety of NH-azoles. Such diversity underscores the compound's versatility in synthetic chemistry applications G. Roman (2013).
Corrosion Inhibition
In the realm of industrial applications, derivatives of this compound have been synthesized and studied for their corrosion inhibiting effects on steel in acidic environments. Two benzothiazole derivatives exhibited notable efficiency in protecting steel against corrosion, showcasing the potential of these compounds in materials science and engineering Zhiyong Hu et al. (2016).
Anticancer Research
The benzothiazole moiety, closely related to the core structure of this compound, has been extensively studied for its anticancer properties. Novel benzothiazole acylhydrazone derivatives have been synthesized and evaluated for their anticancer activity, demonstrating the broad potential of benzothiazole derivatives in medicinal chemistry Derya Osmaniye et al. (2018).
Synthesis of Novel Compounds
Research into the synthesis of novel compounds using related structures has yielded promising results, including the development of compounds with potential applications in pharmacology and materials science. For example, novel synthesis techniques have been employed to create compounds with potential anticancer properties, showcasing the chemical's utility in creating therapeutic agents Y. Mabkhot et al. (2019).
Properties
IUPAC Name |
N-[2-(dimethylamino)ethyl]-N-(6-ethyl-1,3-benzothiazol-2-yl)-3-(4-methylphenyl)sulfonylpropanamide;hydrochloride |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H29N3O3S2.ClH/c1-5-18-8-11-20-21(16-18)30-23(24-20)26(14-13-25(3)4)22(27)12-15-31(28,29)19-9-6-17(2)7-10-19;/h6-11,16H,5,12-15H2,1-4H3;1H |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
FIESKMGKIARKMD-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC1=CC2=C(C=C1)N=C(S2)N(CCN(C)C)C(=O)CCS(=O)(=O)C3=CC=C(C=C3)C.Cl |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H30ClN3O3S2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
496.1 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.